Cas no 1621577-08-9 (Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride)

• Product Name: Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride
• CAS No: 1621577-08-9
• MF: C₂₂H₂₂Cl₂N₂O₄Ru
• MW: 550.4
• CID: 5883033
• PubChem ID: 121233797
• Update Time: 2025-05-22

Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride Chemical and Physical Properties

Names and Identifiers

• Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride
• 1621577-08-9
• Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II) chloride
• 2-(4-carboxypyridin-2-yl)pyridine-4-carboxylic acid;chlororuthenium(1+);1-methyl-4-propan-2-ylbenzene;chloride
• MFCD10567384
• Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II) chloride, 98%

• Inchi： 1S/C12H8N2O4.C10H10.2ClH.Ru/c15-11(16)7-1-3-13-9(5-7)10-6-8(12(17)18)2-4-14-10;1-8(2)10-6-4-9(3)5-7-10;;;/h1-6H,(H,15,16)(H,17,18);8H,1-3H3;2*1H;/q;;;;+2/p-4
• InChI Key： YFDSNPINIUBQTP-UHFFFAOYSA-J
• SMILES： [Cl-][Ru+2]123456(N7=CC=C(C(=O)[O-])C=C7C7=CC(C(=O)[O-])=CC=N17)(C1C2(C)=C3C4=C5(C(C)C)C6=1)[Cl-]

Computed Properties

• Exact Mass: 550.000003g/mol
• Monoisotopic Mass: 550.000003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Additional information on Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride

Exploring the Properties and Applications of Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride (CAS No. 1621577-08-9)

The compound Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride, with the CAS number 1621577-08-9, is a highly specialized ruthenium-based coordination complex. Its unique structure, featuring a p-cymene ligand and a 4,4'-dicarboxy-2,2'-bipyridine moiety, makes it a subject of significant interest in both academic and industrial research. This compound belongs to a class of ruthenium(II) complexes, which are widely studied for their photophysical and electrochemical properties. Researchers are particularly intrigued by its potential applications in photocatalysis, solar energy conversion, and materials science.

One of the most compelling aspects of Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride is its role in artificial photosynthesis. With the growing global focus on sustainable energy solutions, this compound has garnered attention for its ability to mimic natural photosynthetic processes. Its light-harvesting capabilities and electron transfer efficiency make it a promising candidate for dye-sensitized solar cells (DSSCs). Users searching for "ruthenium complexes for solar cells" or "best materials for artificial photosynthesis" will find this compound highly relevant to their queries.

In addition to energy applications, CAS No. 1621577-08-9 is also explored in the field of molecular electronics. Its bipyridine backbone provides excellent chelation properties, which are crucial for designing supramolecular architectures. This has led to its use in nanotechnology and bioimaging applications. The compound's stability and tunable optical properties make it a versatile tool for researchers working on fluorescent probes and sensors. Keywords like "ruthenium bipyridine complexes in bioimaging" or "molecular sensors using metal complexes" align well with these applications.

The synthesis and characterization of Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride involve advanced techniques such as X-ray crystallography, NMR spectroscopy, and cyclic voltammetry. These methods help elucidate its coordination geometry and redox behavior, which are critical for optimizing its performance in various applications. For those interested in "how to synthesize ruthenium complexes" or "characterization techniques for coordination compounds", this compound serves as an excellent case study.

Another area where CAS No. 1621577-08-9 shows promise is in catalysis. Its ruthenium center can facilitate a range of organic transformations, including C-H activation and oxidation reactions. This has implications for green chemistry, where efficient and selective catalysts are in high demand. Searches related to "ruthenium catalysts for organic synthesis" or "sustainable catalytic processes" will find this compound particularly relevant.

In summary, Chloro(4,4'-dicarboxy-2,2'-bipyridine)(p-cymene)ruthenium(II)chloride (CAS No. 1621577-08-9) is a multifaceted compound with applications spanning renewable energy, materials science, and catalysis. Its unique properties and versatility make it a valuable subject for ongoing research. Whether you're exploring "advanced materials for energy storage" or "cutting-edge coordination chemistry", this compound offers a wealth of opportunities for innovation and discovery.